Cas no 93957-53-0 (Fluvastatin Methyl Ester)

Fluvastatin Methyl Ester is a synthetic intermediate derived from fluvastatin, a statin-class compound used primarily in cholesterol management. This esterified form offers enhanced stability and solubility, facilitating its application in pharmaceutical synthesis and research. Its structural modification allows for improved handling and storage compared to the parent compound, making it a valuable precursor in the development of lipid-lowering agents. The methyl ester group also provides a versatile functional handle for further chemical transformations, enabling precise control in derivatization studies. Its high purity and well-characterized properties ensure reproducibility in analytical and preparative workflows, supporting advancements in cardiovascular drug research.

Fluvastatin Methyl Ester structure

Product Name:Fluvastatin Methyl Ester

CAS No:93957-53-0

MF:C₂₅H₂₈FNO₄

MW:425.492530822754

MDL:MFCD22683920

CID:61667

PubChem ID:13741557

Update Time:2025-05-28

Fluvastatin Methyl Ester Chemical and Physical Properties

Names and Identifiers

- (3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
- luvastatin methyl ester
- methyl (3r,5s,6e)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1h-indol-2-yl]-3,5-dihydroxy-6-heptenoate
- Fluvastatin F-4
- Fluvastatin Methyl Ester
- (3R,5S,6E)-rel-7-[3-(4-Fluorophenyl)-1-(1-Methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic Acid Methyl Ester
- [R*,S*-(E)]-(+/-)-7-[3-(4-Fluorophenyl)-1-(1-Methylethyl) -1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic Acid Methyl Ester
- methyl erythro-(E)-3,5-dihydroxy-7-[3-(4-fluorophenyl)-1-(1-methylethyl)indol-2-yl]hept-6-enoate
- 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, methyl ester, [R*,S*-(E)]-(±)- (ZCI)
- rel-Methyl (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoate (ACI)
- 6-Heptenoic acid, 7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-, methyl ester, [R*,S*-(E)]-
- rel-Methyl (3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoate
- J-521374
- AKOS016843746
- (3S,5R,E)-Methyl7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate
- 93957-53-0
- GLXC-15134
- BOCZYIUKFAQNLG-DSJWGCTQSA-N
- Methyl(3R,5S,6E)-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoate
- DTXSID201111963
- methyl (E,3S,5R)-7-[3-(4-fluorophenyl)-1-propan-2-ylindol-2-yl]-3,5-dihydroxyhept-6-enoate
- SCHEMBL557533
- MDL： MFCD22683920
- Inchi： 1S/C25H28FNO4/c1-16(2)27-22-7-5-4-6-21(22)25(17-8-10-18(26)11-9-17)23(27)13-12-19(28)14-20(29)15-24(30)31-3/h4-13,16,19-20,28-29H,14-15H2,1-3H3/b13-12+/t19-,20-/m0/s1
- InChI Key： BOCZYIUKFAQNLG-DSJWGCTQSA-N
- SMILES： C(/C1N(C(C)C)C2C=CC=CC=2C=1C1C=CC(F)=CC=1)=C\[C@H](O)C[C@H](O)CC(=O)OC

Computed Properties

Exact Mass: 425.20000
Monoisotopic Mass: 425.20023654g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 9
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 71.7Å²

Experimental Properties

Density: 1.18
Boiling Point: 627.5 °C at 760 mmHg
Flash Point: 333.3 °C
Refractive Index: 1.568
PSA: 71.69000
LogP: 4.71650

Fluvastatin Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM147757-1g	(3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate	93957-53-0	95%	1g	$450	2021-08-05
TRC	F601275-100mg	Fluvastatin Methyl Ester	93957-53-0		100mg	$ 150.00	2023-09-07
TRC	F601275-1g	Fluvastatin Methyl Ester	93957-53-0		1g	$ 1160.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S888514-10mg	(3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate	93957-53-0	98%	10mg	￥293.40	2022-10-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S888514-50mg	(3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate	93957-53-0	98%	50mg	￥799.20	2022-10-10
Chemenu	CM147757-250mg	(3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate	93957-53-0	95%	250mg	$261	2022-06-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S888514-250mg	(3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate	93957-53-0	98%	250mg	￥2,413.80	2022-10-10
Matrix Scientific	099284-1g	(3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate, 95+%	93957-53-0	95+%	1g	$3591.00	2023-09-09
Alichem	A199008473-1g	(3S,5R,E)-Methyl 7-(3-(4-fluorophenyl)-1-isopropyl-1H-indol-2-yl)-3,5-dihydroxyhept-6-enoate	93957-53-0	95%	1g	$1276.80	2023-08-31
SHENG KE LU SI SHENG WU JI SHU	sc-396080-100 mg	Fluvastatin Methyl Ester,	93957-53-0		100MG	￥2,407.00	2023-07-10

Fluvastatin Methyl Ester Production Method

Production Method 1

263274-26-6

93957-53-0

Reaction Conditions

1.1 Reagents: Triethylborane , Oxygen Solvents: Methanol , Tetrahydrofuran ; 2 min, rt; 30 min, rt
1.2 30 min, rt
1.3 Reagents: Sodium borohydride ; -80 - -78 °C

Reference

: Process and intermediates for the selective synthesis of fluvastatin

, World Intellectual Property Organization, , ,

Production Method 2

93957-52-9

93957-53-0

Reaction Conditions

1.1 Reagents: Triethylborane Solvents: Methanol , Tetrahydrofuran ; rt; 30 min, rt; rt → -78 °C
1.2 Reagents: Sodium borohydride ; 2.5 h, -78 °C; -78 °C → 0 °C
1.3 Reagents: Hydrogen peroxide Solvents: Water ; 2 h, rt

Reference

: Synthesis of (3R,5S,6E)-rel-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-heptenoic acid sodium salt (fluvastatin sodium)

Cai, Zhengyan; Ning, Qi; Zhou, Weicheng, Zhongguo Yiyao Gongye Zazhi, 2007, 38(2), 73-75

Production Method 3

93957-53-0

Reaction Conditions

Reference

: Method for separation of optically active aryldihydroxyheptenoic acid esters

, World Intellectual Property Organization, , ,

Production Method 4

93957-53-0

Reaction Conditions

Reference

: Analogs of mevalolactone and derivatives thereof and their use as pharmaceuticals

, World Intellectual Property Organization, , ,

Production Method 5

263274-26-6

93957-53-0

Reaction Conditions

1.1 Reagents: Triethylborane , Oxygen Solvents: Methanol , Tetrahydrofuran ; 2 min, rt; 30 min, rt
1.2 30 min, rt
1.3 Reagents: Sodium borohydride ; -80 - -78 °C

Reference

: Process for preparation of fluvastatin and intermediates

, China, , ,

Production Method 6

110388-33-5

93957-53-0

Reaction Conditions

1.1 Reagents: Triethylborane Solvents: Methanol , Tetrahydrofuran ; rt
1.2 Reagents: Oxygen ; 5 min, rt; 1.5 h, rt; rt → -75 °C
1.3 Reagents: Sodium borohydride ; 30 min, -75 °C; 3 h, -80 °C; -80 °C → -10 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water
1.5 Reagents: Hydrogen peroxide Solvents: Ethyl acetate , Water ; 20 °C
1.6 Reagents: Sodium hydroxide Solvents: Water ; pH 7 - 8; 30 min

Reference

: Synthesis of (3R,5S,6E)-rel-7-[3-(4-fluorophenyl)-1-(1-methylethyl)-1H-indol-2-yl]-3,5-dihydroxy-6-Heptenoic acid sodium salt (1:1) (fluvastatin sodium)

Jin, Hong-ri; Chen, Xiao-fang; Yan, Qi-dong; Yang, Mei-ling, Hecheng Huaxue, 2008, 16(3), 358-361

Production Method 7

93957-53-0

Reaction Conditions

Reference

: Stereoselective preparation of erythro-E-3,5-dihydroxy-7-[3'(4"-fluorophenyl)-1'(1"-methylethyl)indol-2'yl]heptenoates

, European Patent Organization, , ,

Fluvastatin Methyl Ester Raw materials

Fluvastatin Methyl Ester Preparation Products

Fluvastatin Methyl Ester (93957-53-0)

Fluvastatin Methyl Ester Suppliers

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(CAS:93957-53-0)氟伐他汀甲酯

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Purity:99%

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:93957-53-0)氟伐他汀甲酯

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry